Cas no 1261806-34-1 (2-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde)

• Product Name: 2-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde
• CAS No: 1261806-34-1
• MF: C₁₄H₈F₄O
• MW: 268.206337928772
• CID: 4992552
• Update Time: 2025-05-25

2-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde

• Inchi： 1S/C14H8F4O/c15-13-10(8-19)4-2-6-12(13)9-3-1-5-11(7-9)14(16,17)18/h1-8H
• InChI Key： JVYZJTPJMFQJGS-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=CC=CC=1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 2-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde

Introduction to 2-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde (CAS No. 1261806-34-1)

2-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1261806-34-1, features a biphenyl core substituted with a fluoro group at the 2-position and a trifluoromethyl group at the 3'-position, further functionalized with an aldehyde group at the 3-position. Such a molecular architecture makes it a promising candidate for further derivatization and exploration in various chemical syntheses.

The presence of both fluoro and trifluoromethyl substituents in the molecule imparts distinct electronic and steric effects, which can influence its reactivity and interactions with biological targets. The aldehyde functionality, in particular, serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. These structural features make 2-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde a valuable building block in medicinal chemistry and material science.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity towards biological receptors. The fluoro group, known for its ability to modulate pharmacokinetic properties, is widely incorporated into drug molecules to improve their efficacy and duration of action. Similarly, the trifluoromethyl group is renowned for its ability to increase binding affinity and metabolic resistance, making it a popular moiety in drug design.

Recent studies have highlighted the potential of biphenyl derivatives in addressing various therapeutic challenges. For instance, biphenyl-based compounds have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The specific substitution pattern of 2-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde may confer unique properties that make it suitable for targeting specific biological pathways. Research has demonstrated that such compounds can interact with enzymes and receptors in ways that differ from their unsubstituted counterparts, offering new avenues for therapeutic intervention.

The aldehyde group in this molecule provides a reactive site for condensation reactions with various nucleophiles, including amines, alcohols, and heterocyclic compounds. This reactivity allows for the synthesis of diverse derivatives, such as Schiff bases, imines, and amides, which can be further explored for their biological activity. The versatility of this compound makes it an attractive scaffold for drug discovery programs aimed at developing novel therapeutics.

Advances in synthetic methodologies have enabled more efficient access to complex fluorinated aromatic compounds like 2-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde. Techniques such as palladium-catalyzed cross-coupling reactions, fluorochemical transformations, and transition-metal-catalyzed functionalizations have streamlined the synthesis of these molecules, making them more accessible for research purposes. These advancements have facilitated the exploration of novel derivatives and their potential applications in pharmaceuticals.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic profiles. The incorporation of fluorine atoms can lead to improved drug solubility, bioavailability, and resistance to metabolic degradation. Additionally, fluorine substitution can enhance binding interactions with biological targets, leading to increased efficacy. Given these benefits, compounds like 2-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde are being actively investigated as lead candidates for new drug candidates.

In agrochemical research, fluorinated biphenyl derivatives have shown potential as pesticides and herbicides due to their ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms. The structural features of 2-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde make it a candidate for developing novel agrochemicals that could address emerging challenges in crop protection.

The synthesis and characterization of 2-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde have been refined through collaborative efforts between synthetic chemists and biologists. High-resolution spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its purity. These studies have provided valuable insights into its reactivity and potential applications.

The future prospects for 2-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde are promising as ongoing research continues to uncover new applications for fluorinated aromatic compounds. Its unique structural features make it a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs. As synthetic methodologies continue to evolve, access to more complex derivatives will become increasingly feasible, further expanding its utility in pharmaceuticals and beyond.